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Introduction and Assay Principle
Thrombin, a key serine protease in the coagulation cascade, plays a crucial role in hemostasis

and thrombosis.[1][2] Accurate measurement of its enzymatic activity is vital for various

research and clinical applications, including the development of anticoagulant drugs. The

Chromozym® TH assay is a reliable and straightforward colorimetric method for determining

thrombin activity in aqueous solutions.[3][4][5][6]

The principle of the assay is based on the cleavage of the chromogenic substrate, Tosyl-Gly-

Pro-Arg-4-nitranilide acetate (Chromozym® TH), by thrombin.[3][5] Thrombin specifically

hydrolyzes the substrate, releasing the yellow-colored compound p-nitroaniline (pNA). The rate

of pNA formation is directly proportional to the thrombin activity in the sample and can be

quantitatively measured by monitoring the increase in absorbance at 405 nm.[5][7]
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Caption: Enzymatic cleavage of Chromozym® TH by thrombin.

Materials and Reagents
Equipment

Spectrophotometer or microplate reader capable of measuring absorbance at 405 nm

Temperature-controlled cuvette holder or incubator (+25°C)

Plastic cuvettes with a 1 cm light path[5]

Calibrated micropipettes

Vortex mixer

pH meter

Reagents
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Chromozym® TH powder (Synonym: thrombin substrate)[3][4][6]

Tris(hydroxymethyl)aminomethane (Tris)

Sodium Chloride (NaCl)

Hydrochloric Acid (HCl), 2 M

Bovine Serum Albumin (BSA)

Sodium Azide (as a preservative)[5]

Double-distilled water

Thrombin sample (e.g., purified enzyme, plasma, serum, or cell culture samples)[2][7]

Quantitative Data Summary
Table 1: Properties of Chromozym® TH

Property Value Reference

Synonym
Thrombin substrate, Tosyl-Gly-

Pro-Arg-4-nitranilide acetate
[3][6]

Molecular Weight 662.62 g/mol [3][4][5]

Purity ≥90% (enzymatic) [4][5]

Contaminants ≤1% free 4-nitraniline [3][5][6]

Storage (Powder)
+15 to +25°C, protected from

light and moisture
[5][8]

Working Concentration Approximately 0.2 mM [3][5][6]

Table 2: Preparation of Working Solutions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/product/roche/chromthro
https://www.krackeler.com/catalog/sigma/ROCHE/CHROMTH-RO
https://m.biomart.cn/v3/error-guide.html?originUrl=https%3A%2F%2Fm.biomart.cn%2Finfosupply%2F16524664.htm&code=40029
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/231/619/chromth-ro.pdf
https://www.abcam.com/en-us/products/assay-kits/thrombin-activity-assay-kit-colorimetric-ab234620
https://www.antibodies-online.com/kit/5564624/Human+Thrombin+Chromogenic+Activity+Assay+Kit/
https://www.sigmaaldrich.com/US/en/product/roche/chromthro
https://m.biomart.cn/v3/error-guide.html?originUrl=https%3A%2F%2Fm.biomart.cn%2Finfosupply%2F16524664.htm&code=40029
https://www.sigmaaldrich.com/US/en/product/roche/chromthro
https://www.krackeler.com/catalog/sigma/ROCHE/CHROMTH-RO
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/231/619/chromth-ro.pdf
https://www.krackeler.com/catalog/sigma/ROCHE/CHROMTH-RO
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/231/619/chromth-ro.pdf
https://www.sigmaaldrich.com/US/en/product/roche/chromthro
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/231/619/chromth-ro.pdf
https://m.biomart.cn/v3/error-guide.html?originUrl=https%3A%2F%2Fm.biomart.cn%2Finfosupply%2F16524664.htm&code=40029
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/231/619/chromth-ro.pdf
https://enzymeresearch.com/wp-content/uploads/2017/12/PI-002_A-ThrombinChrom1.pdf
https://www.sigmaaldrich.com/US/en/product/roche/chromthro
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/231/619/chromth-ro.pdf
https://m.biomart.cn/v3/error-guide.html?originUrl=https%3A%2F%2Fm.biomart.cn%2Finfosupply%2F16524664.htm&code=40029
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution ID
Solution Name &
Composition

Preparation Steps Storage & Stability

1

Tris Buffer(50 mM

Tris, 227 mM NaCl,

pH 8.3, with BSA and

Sodium Azide)

1. Dissolve 605.5 mg

Tris and 1.33 g NaCl

in ~75 ml double-

distilled water.2.

Adjust pH to 8.3 with 2

M HCl.3. Add 100 mg

BSA and 100 mg

sodium azide.4. Bring

the final volume to

100 ml with double-

distilled water.

Stable for at least 3

months at +2 to +8°C.

[5]

2

Chromozym® TH

Stock Solution(1.9

mM)

1. Dissolve 5 mg of

Chromozym® TH in 4

ml of double-distilled

water.

Stable for at least 4

weeks at +2 to +8°C.

[3][4][5]

Experimental Protocol
This protocol is designed for a standard 3.2 ml cuvette-based assay. Volumes can be scaled

down for microplate assays.

Assay Parameters
Parameter Setting Reference

Wavelength 405 nm [5][7]

Temperature +25°C [5]

Light Path 1 cm [5]

Final Assay Volume 3.2 ml [5]

Measurement Against air [5]

Assay Workflow
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Caption: Experimental workflow for the Chromozym® TH assay.
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Step-by-Step Procedure
Prepare Solutions: Prepare the Tris Buffer (Solution 1) and Chromozym® TH Stock Solution

(Solution 2) as described in Table 2.[5]

Sample Preparation: Prepare thrombin samples. For accurate results, it is recommended to

dilute samples with ice-cold Tris buffer to a concentration of approximately 0.06 U/ml just

before the measurement.[5]

Assay Mixture: In a plastic cuvette, pipette the following reagents:

2.8 ml of Tris Buffer (Solution 1)[5]

0.3 ml of Chromozym® TH Stock Solution (Solution 2)[5]

Equilibration: Mix the contents of the cuvette and incubate at +25°C until the temperature is

stable.[5]

Initiate Reaction: Start the enzymatic reaction by adding 0.1 ml of the thrombin sample to the

cuvette.[5]

Measurement: Immediately mix the solution and place the cuvette in the spectrophotometer.

Monitor the change in absorbance at 405 nm over time. Record the absorbance values at

regular intervals (e.g., every 15-30 seconds) for several minutes.

Table 3: Pipetting Scheme for a Single Assay
Reagent Volume Order of Addition

Tris Buffer (Solution 1) 2.8 ml 1

Chromozym® TH Solution

(Solution 2)
0.3 ml 2

Mix and equilibrate to +25°C

Thrombin Sample 0.1 ml 3 (Starts reaction)

Total Volume 3.2 ml
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Data Analysis and Calculation
The activity of thrombin is determined by calculating the rate of change in absorbance per

minute (ΔA/min) from the linear portion of the reaction curve.

Calculation Formula
The thrombin activity in the sample is calculated using the Beer-Lambert law.[5]

Thrombin Activity (U/ml) = (ΔA/min * V) / (ε * d * v)

Where:

ΔA/min: The change in absorbance at 405 nm per minute, derived from the linear range of

the kinetic plot.

V: Total assay volume (in ml), which is 3.2 ml.[5]

v: Sample volume (in ml), which is 0.1 ml.[5]

ε: Molar extinction coefficient of p-nitroaniline at 405 nm, which is 10.4 L mmol⁻¹ cm⁻¹.[5]

d: Light path of the cuvette (in cm), which is 1 cm.[5]

Example Calculation
If the measured ΔA/min is 0.050:

Activity (U/ml) = (0.050 * 3.2) / (10.4 * 1 * 0.1) Activity (U/ml) = 0.16 / 1.04 Activity (U/ml) =

0.154 U/ml

This value represents the activity in the diluted sample. Remember to multiply by the dilution

factor to determine the activity in the original, undiluted sample.

Additional Considerations
It is crucial to ensure that all reagents and the cuvette are at the specified reaction

temperature (+25°C) before initiating the reaction.[5]
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The assay should be performed in the linear range of both the enzyme concentration and the

reaction time. If the reaction proceeds too quickly, the sample should be further diluted.

For high-throughput screening, the assay can be adapted to a 96-well microplate format. In

this case, volumes must be scaled down, and the light path will depend on the volume and

plate type.

This product is for life science research only and not for use in diagnostic procedures.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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